Cas no 6715-93-1 (3-(4-Iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 3-(4-Iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 6715-93-1
• MF: C₇H₉IN₂O₂
• MW: 280.063033819199
• MDL: MFCD03419619
• CID: 3058792
• PubChem ID: 7018420
• Update Time: 2025-10-23

3-(4-Iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid

• MDL： MFCD03419619
• Inchi： 1S/C7H9IN2O2/c1-5-6(8)4-9-10(5)3-2-7(11)12/h4H,2-3H2,1H3,(H,11,12)
• InChI Key： XRPXQEHTMVTVJO-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1C)CCC(=O)O

Computed Properties

• Exact Mass: 279.97088g/mol
• Monoisotopic Mass: 279.97088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Boiling Point: 394.2±32.0 °C at 760 mmHg
• Flash Point: 192.2±25.1 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(4-Iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-Iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid

Introduction to 3-(4-Iodo-5-methyl-1H-pyrazol-1-yl)propanoic Acid (CAS No. 6715-93-1)

3-(4-Iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 6715-93-1, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular structure of this compound incorporates a pyrazole core, which is a heterocyclic aromatic ring system, often utilized in the synthesis of bioactive molecules.

The presence of an iodo substituent at the 4-position and a methyl group at the 5-position of the pyrazole ring enhances the reactivity and binding affinity of the molecule. These modifications make 3-(4-Iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid a valuable intermediate in organic synthesis, particularly in the development of targeted therapies. The carboxylic acid moiety at one end of the molecule further extends its utility, allowing for further functionalization and derivatization to create more complex pharmacophores.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The structural motif of 3-(4-Iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid has been explored for its potential in modulating various biological pathways. For instance, studies have indicated that pyrazole-based compounds can interact with enzymes and receptors involved in inflammation, pain management, and metabolic disorders. The iodo substituent, in particular, has been recognized for its ability to facilitate cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

One of the most compelling aspects of 3-(4-Iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid is its role as a key intermediate in the synthesis of small-molecule inhibitors. These inhibitors are designed to target specific disease-causing proteins or enzymes, thereby disrupting pathological processes at their molecular level. The compound's versatility allows researchers to tailor its structure to optimize binding interactions with biological targets. This flexibility has been exploited in the development of inhibitors for diseases such as cancer, where precise targeting is crucial for therapeutic efficacy.

The pharmaceutical industry has shown particular interest in leveraging pyrazole derivatives for their anti-inflammatory and analgesic properties. Preclinical studies have demonstrated that compounds structurally related to 3-(4-Iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid can modulate inflammatory cytokine production and pain signaling pathways. These findings have spurred further investigation into the compound's potential as a lead molecule for new drug candidates. The carboxylic acid functionality also enables the formation of esters or amides, expanding the range of possible derivatives with tailored pharmacokinetic profiles.

Advances in synthetic methodologies have made it increasingly feasible to explore the chemical space surrounding 3-(4-Iodo-5-methyl-1H-pyrazol-1-yl)propanoic acid. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the introduction of diverse substituents at strategic positions within the molecule. This capability has been instrumental in generating libraries of analogs for high-throughput screening, accelerating the discovery process. Additionally, computational modeling techniques have been employed to predict binding affinities and optimize molecular interactions, further enhancing the rational design of novel derivatives.

The compound's significance extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly investing in innovative synthetic routes to streamline the production of pyrazole-based drugs. The efficiency and scalability of these processes are critical factors in bringing new therapies to market. As such, 3-(4-Iodo-5-methyl-1H-pyrazol-1-ylopropanoic acid serves not only as a research tool but also as a building block for commercial drug development.

In conclusion, 3-(4-Iodo-5-methyl-lH-pyrazol-l-ylo)propanoic acid (CAS No. 6715_93_1) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and functional versatility make it an indispensable tool for researchers striving to develop innovative treatments for various diseases. As our understanding of biological pathways continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.